2-fluoro-N-(3-isopropoxyphenyl)benzamide

• IUPAC Name: 2-fluoro-N-(3-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16FNO2/c1-11(2)20-13-7-5-6-12(10-13)18-16(19)14-8-3-4-9-15(14)17/h3-11H,1-2H3,(H,18,19)
• InChI Key: VBLIKGNYWUNXEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

2-fluoro-N-(3-isopropoxyphenyl)benzamide, also known as FiPIP, is a synthetic compound that has been extensively studied for its potential use in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its ability to inhibit the activity of enzymes involved in cancer cell proliferation. In

Mechanism of Action

2-fluoro-N-(3-isopropoxyphenyl)benzamide inhibits the activity of PARP and tankyrase enzymes by binding to their catalytic domains. This binding prevents the enzymes from carrying out their normal functions, leading to decreased cancer cell growth and increased sensitivity to chemotherapy. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to decrease cancer cell growth and increase sensitivity to chemotherapy in various cancer cell lines. This compound has also been shown to decrease the aggregation of amyloid-beta peptides in vitro, suggesting its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-(3-isopropoxyphenyl)benzamide in lab experiments is its low toxicity profile, which allows for higher doses to be used without causing harm to cells or animals. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

Future research on 2-fluoro-N-(3-isopropoxyphenyl)benzamide could focus on its potential use in combination with other chemotherapeutic agents to increase efficacy. Additionally, further studies could explore the use of this compound in the treatment of other neurological disorders such as Parkinson's disease. Finally, the development of more water-soluble derivatives of this compound could improve its potential for use in clinical settings.

Synthesis Methods

The synthesis of 2-fluoro-N-(3-isopropoxyphenyl)benzamide involves the reaction of 2-fluorobenzoic acid with 3-isopropoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

2-fluoro-N-(3-isopropoxyphenyl)benzamide has been extensively studied for its potential use in the treatment of cancer. It has been shown to inhibit the activity of enzymes such as poly(ADP-ribose) polymerase (PARP) and tankyrase, which are involved in cancer cell proliferation. Inhibition of these enzymes can lead to decreased cancer cell growth and increased sensitivity to chemotherapy. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.